N-(2-hydroxy-4-nitrophenyl)hexane-1-sulfonamide

• IUPAC Name: N-(2-hydroxy-4-nitrophenyl)hexane-1-sulfonamide
• InChI: InChI=1S/C12H18N2O5S/c1-2-3-4-5-8-20(18,19)13-11-7-6-10(14(16)17)9-12(11)15/h6-7,9,13,15H,2-5,8H2,1H3
• InChI Key: NUTCHDNEAHCPMW-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCS(=O)(=O)NC1=C(C=C(C=C1)[N+](=O)[O-])O
• Molecular Formula: C12H18N2O5S
• Molecular Weight: 302.35 g/mol

Description

N-(2-hydroxy-4-nitrophenyl)hexane-1-sulfonamide is a chemical compound characterized by the presence of a sulfonamide group attached to a hexane chain and a nitrophenyl group

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of N-(2-hydroxy-4-nitrophenyl)hexane-1-sulfonamide typically involves the reaction of 2-hydroxy-4-nitroaniline with hexane-1-sulfonyl chloride. The reaction is carried out in the presence of a base, such as triethylamine, to neutralize the hydrochloric acid formed during the reaction. The reaction mixture is usually stirred at room temperature for several hours to ensure complete conversion of the starting materials to the desired product.

Industrial Production Methods: In an industrial setting, the production of this compound can be scaled up by using larger reaction vessels and optimizing the reaction conditions to maximize yield and purity. The use of continuous flow reactors can also be considered to improve the efficiency of the